Cas no 2548-95-0 (Benzene, 1-(3-methylphenoxy)-2,4-dinitro-)

• Product Name: Benzene, 1-(3-methylphenoxy)-2,4-dinitro-
• CAS No: 2548-95-0
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 1422919
• PubChem ID: 13761085
• Update Time: 2025-04-20

Benzene, 1-(3-methylphenoxy)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-methylphenoxy)-2,4-dinitro-
• 1-(3-methylphenoxy)-2,4-dinitrobenzene
• SCHEMBL13400264
• DTXSID00548674
• 2548-95-0

• Inchi： 1S/C13H10N2O5/c1-9-3-2-4-11(7-9)20-13-6-5-10(14(16)17)8-12(13)15(18)19/h2-8H,1H3
• InChI Key： PKVNGIPQSIXBOT-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.059
• Monoisotopic Mass: 274.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51